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Compound of Interest

Compound Name: USP30 inhibitor 11

Cat. No.: B2526575

For researchers, scientists, and drug development professionals, understanding the precise
mechanism of novel therapeutic agents is paramount. This guide provides a comparative
analysis of USP30 inhibitors, focusing on their effect on bulk autophagy, supported by
experimental data and detailed protocols.

Ubiquitin Specific Peptidase 30 (USP30) is a deubiquitinase localized to the outer
mitochondrial membrane, where it acts as a negative regulator of mitophagy, the selective
autophagic clearance of damaged mitochondria. By removing ubiquitin chains from
mitochondrial proteins, USP30 counteracts the pro-mitophagy PINK1/Parkin pathway.[1]
Consequently, inhibition of USP30 has emerged as a promising therapeutic strategy for
diseases associated with mitochondrial dysfunction, such as Parkinson's disease.[1][2] A
critical question for the therapeutic development of USP30 inhibitors is whether they selectively
modulate mitophagy or impact general (bulk) autophagy. Current evidence strongly suggests
that USP30 inhibition does not affect bulk autophagy.

Comparative Analysis of USP30 Inhibitors on Bulk
Autophagy

While a compound termed "USP30 inhibitor 11" is not described in the public scientific
literature, several other potent and selective USP30 inhibitors have been characterized. Their
effects on autophagy are summarized below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b2526575?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC12411550/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12411550/
https://graphviz.org/doc/info/lang.html
https://www.benchchem.com/product/b2526575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2526575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Inhibitor

Effect on
Mitophagy/Pexoph
agy

Effect on Bulk
Autophagy

Key Findings &
Citations

Compound 39
(CMPD-39)

Enhances mitophagy

and pexophagy.

No effect on bulk

macroautophagy.

A study explicitly
showed that depletion
of USP30 or treatment
with Compound 39 did
not result in a general
increase in autophagic
flux, as measured by
LC3 and p62 analysis.

[3]

MF-094

Accelerates

mitophagy.

No direct effect on
bulk autophagy

reported.

Studies focus on its
ability to promote the
clearance of damaged
mitochondria. One
study noted that
USP30 inhibition did
not affect normal
intracellular ATP
production,
suggesting no
widespread impact on
cellular metabolism
that would be
expected with altered
bulk autophagy.[4][5]

MTX-115325

Enhances mitophagy.

No effect on bulk

autophagy reported.

Research highlights
its neuroprotective
effects through the
enhancement of
mitophagy in
Parkinson's disease

models.[1]
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Signaling Pathway and Experimental Workflow

To visually represent the concepts discussed, the following diagrams were generated using
Graphviz.
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Caption: USP30's role in negatively regulating mitophagy.
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Conclusion:
USP30 inhibitor does not affect bulk autophagic flux
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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